Cas no 1784113-43-4 (2-methoxy-5-1-(piperidin-4-yl)ethylphenol)

• Product Name: 2-methoxy-5-1-(piperidin-4-yl)ethylphenol
• CAS No: 1784113-43-4
• MF: C₁₄H₂₁NO₂
• MW: 235.32204413414
• CID: 6360460
• PubChem ID: 83912023
• Update Time: 2025-05-20

2-methoxy-5-1-(piperidin-4-yl)ethylphenol Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-5-1-(piperidin-4-yl)ethylphenol
• EN300-1835301
• 2-methoxy-5-[1-(piperidin-4-yl)ethyl]phenol
• 1784113-43-4

• Inchi： 1S/C14H21NO2/c1-10(11-5-7-15-8-6-11)12-3-4-14(17-2)13(16)9-12/h3-4,9-11,15-16H,5-8H2,1-2H3
• InChI Key： OGNSBJPYNDMQGK-UHFFFAOYSA-N
• SMILES： OC1=C(C=CC(=C1)C(C)C1CCNCC1)OC

Computed Properties

• Exact Mass: 235.157228913g/mol
• Monoisotopic Mass: 235.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 41.5Ų

Additional information on 2-methoxy-5-1-(piperidin-4-yl)ethylphenol

2-Methoxy-5-[1-(piperidin-4-yl)ethyl]phenol (CAS No. 1784113-43-4): A Comprehensive Overview

2-Methoxy-5-[1-(piperidin-4-yl)ethyl]phenol (CAS No. 1784113-43-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This phenolic derivative, featuring a piperidin-4-yl moiety, exhibits unique structural characteristics that make it valuable for various applications. Researchers are particularly interested in its potential as a building block for drug discovery, given its ability to interact with biological targets.

The compound's molecular structure combines a methoxy-substituted phenol with a piperidine ring, creating a versatile scaffold for medicinal chemistry. Recent studies have explored its role in modulating specific receptors, making it a subject of interest in neuroscience and therapeutic development. The presence of both phenolic and piperidine groups allows for diverse chemical modifications, enabling researchers to fine-tune its properties for targeted applications.

In the context of current research trends, 2-methoxy-5-[1-(piperidin-4-yl)ethyl]phenol aligns with the growing demand for novel small molecules in drug development. Its structural features are particularly relevant to studies on neurological disorders, where researchers seek compounds that can cross the blood-brain barrier effectively. The piperidine component is known to enhance bioavailability, while the methoxy phenol group contributes to antioxidant potential.

From a synthetic chemistry perspective, the compound offers interesting challenges and opportunities. The piperidin-4-yl group introduces stereochemical complexity, making it a valuable intermediate for asymmetric synthesis. Recent publications have highlighted its use in creating libraries of analogs for high-throughput screening, addressing key questions in structure-activity relationship studies.

The commercial availability of 2-methoxy-5-[1-(piperidin-4-yl)ethyl]phenol (CAS No. 1784113-43-4) has facilitated its adoption in various research programs. Suppliers typically provide it as a high-purity reference standard, meeting the stringent requirements of pharmaceutical development. Quality control parameters include rigorous testing for enantiomeric purity, given the chiral center in the piperidine portion of the molecule.

In analytical applications, this compound serves as an important reference material for method development in HPLC and LC-MS. Its distinct UV absorption profile, attributable to the phenolic chromophore, makes it particularly useful for detector calibration. Researchers frequently search for information on its solubility characteristics, which show interesting pH-dependent behavior due to the ionizable piperidine nitrogen.

Safety considerations for handling 2-methoxy-5-[1-(piperidin-4-yl)ethyl]phenol follow standard laboratory protocols for organic compounds. While not classified as hazardous under current regulations, proper personal protective equipment is recommended when working with the substance in powder form. Storage typically requires protection from light and moisture to maintain stability, especially given the reactive phenolic hydroxyl group.

The future outlook for this compound appears promising, with several patent applications citing derivatives of 2-methoxy-5-[1-(piperidin-4-yl)ethyl]phenol as potential therapeutic agents. Its structural motif appears in investigations ranging from neurodegenerative diseases to inflammatory conditions, reflecting the versatility of this chemical scaffold. The scientific community continues to explore its pharmacophore properties through computational modeling and experimental studies.

For researchers sourcing this material, key considerations include batch-to-batch consistency and proper documentation of stereochemical purity. The growing demand for chiral building blocks in drug discovery has increased interest in well-characterized compounds like 2-methoxy-5-[1-(piperidin-4-yl)ethyl]phenol. Suppliers often provide detailed certificates of analysis addressing these critical parameters.

In summary, 2-methoxy-5-[1-(piperidin-4-yl)ethyl]phenol (CAS No. 1784113-43-4) represents an important tool in modern medicinal chemistry. Its unique combination of aromatic and heterocyclic features continues to inspire innovative research across multiple therapeutic areas. As the field advances, this compound will likely play an increasingly significant role in the development of next-generation pharmaceutical agents.